Benzo[1,3]dioxol-5-ylmethyl-furan-2-ylmethyl-amine

• IUPAC Name: 1-(1,3-benzodioxol-5-yl)-N-(furan-2-ylmethyl)methanamine
• InChI: InChI=1S/C13H13NO3/c1-2-11(15-5-1)8-14-7-10-3-4-12-13(6-10)17-9-16-12/h1-6,14H,7-9H2
• InChI Key: IYJBVWFYSKYHQY-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNCC3=CC=CO3
• Molecular Formula: C13H13NO3
• Molecular Weight: 231.25 g/mol
• CAS No.: 510723-65-6

Description

Benzo[1,3]dioxol-5-ylmethyl-furan-2-ylmethyl-amine is a chemical compound with the molecular formula C14H15NO3 and a molecular weight of 245.27. It is used for research purposes.

Synthesis Analysis

There are several methods to synthesize this compound. For instance, a series of novel N-aryl-5-(benzo[d][1,3]dioxol-5-ylmethyl)-4-(tert-butyl)thiazol-2-amines were synthesized and evaluated for their antitumor activities.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES notation: CC1=CC=C(O1)CNCC2=CC3=C(C=C2)OCO3.

Scientific Research Applications

Synthesis and Biological Activity

The synthesis of novel compounds from eugenol, including derivatives closely related to Benzo[1,3]dioxol-5-ylmethyl-furan-2-ylmethyl-amine, has shown potential biological activities. For instance, the synthesis of 1,3-benzoxazine and aminomethyl compounds from eugenol and their testing for biological activity through the brine shrimp lethality test indicated potential bioactivity worth further investigation (Rudyanto et al., 2014). These findings suggest the compound's potential for further study in various biological applications.

Photophysical Properties and Computational Study

The synthesis and study of novel benzoxazine monomers, derived from bioresources such as furfurylamine, offer insights into their structural characteristics, photophysical properties, and computational aspects. A notable compound, 3-(furan-2-ylmethyl)-6-methyl-3,4-dihydro-2H-benzo[e][1,3]oxazine, was synthesized and analyzed for its structural and intermolecular interactions, revealing significant insights into its photophysical behavior in different solvents. This comprehensive study emphasizes the compound's potential in functional polymers and optoelectronic materials development (Wattanathana et al., 2021).

Anti-inflammatory and Antitumor Evaluation

Research has also been conducted on the synthesis and evaluation of compounds with structures related to this compound for their anti-inflammatory and antitumor activities. For example, the synthesis of novel 5-(benzo[b]furan-2-ylmethyl)-6-methyl-pyridazin-3(2H)-one derivatives and their evaluation for anti-inflammatory activity in vivo showed promising results. Docking studies were conducted to understand the binding interactions of these compounds, indicating their potential as anti-inflammatory agents (Boukharsa et al., 2018). Additionally, certain derivatives have been evaluated for their cytotoxicity against various cancer cell lines, offering insights into their potential as antitumor agents (Wu et al., 2016).